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17(R)-Resolvin D1 17(R)-Resolvin D1 Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA; Item No. 90110) and docosahexaenoic acid (DHA; Item No. 90310). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response back to a non-inflamed state. Resolvin D1 (RvD1; Item No. 10012554) is produced physiologically from the sequential oxygenation of DHA by 15- and 5-lipoxygenase. 17(R)-RvD1 is an aspirin-triggered epimer of RvD1 that reduces human polymorphonuclear leukocyte (PMN) transendothelial migration, the earliest event in acute inflammation, with equipotency to RvD1 (EC50 = ~30 nM). 17(R)-RvD1 exhibits a dose-dependent reduction in leukocyte infiltration in a mouse model of peritonitis with maximal inhibition of ~35% at a 100 ng dose. In contrast to RvD1, the aspirin-triggered form resists rapid inactivation by eicosanoid oxidoreductases. Analytical and biological comparisons of synthetic 17(R)-RvD1 with endogenously derived 17(R)-RvD1 have confirmed its identity as matching the natural product.
Brand Name: Vulcanchem
CAS No.: 528583-91-7
VCID: VC0147562
InChI: InChI=1S/C22H32O5/c1-2-3-9-14-19(23)15-10-6-4-5-7-11-16-20(24)21(25)17-12-8-13-18-22(26)27/h3-12,15-16,19-21,23-25H,2,13-14,17-18H2,1H3,(H,26,27)/b6-4-,7-5+,9-3-,12-8-,15-10+,16-11+/t19-,20-,21+/m1/s1
SMILES: CCC=CCC(C=CC=CC=CC=CC(C(CC=CCCC(=O)O)O)O)O
Molecular Formula: C22H32O5
Molecular Weight: 376.5 g/mol

17(R)-Resolvin D1

CAS No.: 528583-91-7

Reference Standards

VCID: VC0147562

Molecular Formula: C22H32O5

Molecular Weight: 376.5 g/mol

17(R)-Resolvin D1 - 528583-91-7

CAS No. 528583-91-7
Product Name 17(R)-Resolvin D1
Molecular Formula C22H32O5
Molecular Weight 376.5 g/mol
IUPAC Name (4Z,7S,8R,9E,11E,13Z,15E,17R,19Z)-7,8,17-trihydroxydocosa-4,9,11,13,15,19-hexaenoic acid
Standard InChI InChI=1S/C22H32O5/c1-2-3-9-14-19(23)15-10-6-4-5-7-11-16-20(24)21(25)17-12-8-13-18-22(26)27/h3-12,15-16,19-21,23-25H,2,13-14,17-18H2,1H3,(H,26,27)/b6-4-,7-5+,9-3-,12-8-,15-10+,16-11+/t19-,20-,21+/m1/s1
Standard InChIKey OIWTWACQMDFHJG-BJEBZIPWSA-N
Isomeric SMILES CC/C=C\C[C@H](/C=C/C=C\C=C\C=C\[C@H]([C@H](C/C=C\CCC(=O)O)O)O)O
SMILES CCC=CCC(C=CC=CC=CC=CC(C(CC=CCCC(=O)O)O)O)O
Canonical SMILES CCC=CCC(C=CC=CC=CC=CC(C(CC=CCCC(=O)O)O)O)O
Description Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA; Item No. 90110) and docosahexaenoic acid (DHA; Item No. 90310). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response back to a non-inflamed state. Resolvin D1 (RvD1; Item No. 10012554) is produced physiologically from the sequential oxygenation of DHA by 15- and 5-lipoxygenase. 17(R)-RvD1 is an aspirin-triggered epimer of RvD1 that reduces human polymorphonuclear leukocyte (PMN) transendothelial migration, the earliest event in acute inflammation, with equipotency to RvD1 (EC50 = ~30 nM). 17(R)-RvD1 exhibits a dose-dependent reduction in leukocyte infiltration in a mouse model of peritonitis with maximal inhibition of ~35% at a 100 ng dose. In contrast to RvD1, the aspirin-triggered form resists rapid inactivation by eicosanoid oxidoreductases. Analytical and biological comparisons of synthetic 17(R)-RvD1 with endogenously derived 17(R)-RvD1 have confirmed its identity as matching the natural product.
Synonyms Aspirin-triggered Resolvin D1;17-epi-Resolvin D1;AT-RvD1;17(R)-RvD1
Reference 1.Hong, S.,Gronert, K.,Devchand, P.R., et al. Novel docosatrienes and 17S-resolvins generated from docosahexaenoic acid in murine brain, human blood, and glial cells. Autacoids in anti-inflammation. The Journal of Biological Chemisty 278(17), 14677-14687
PubChem Compound 16126783
Last Modified Nov 11 2021
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